Cas no 1211587-99-3 (6-chloro-2-methoxypyridine-3-carboximidamide)

• Product Name: 6-chloro-2-methoxypyridine-3-carboximidamide
• CAS No: 1211587-99-3
• MF: C₇H₈ClN₃O
• MW: 185.610919952393
• CID: 6569807
• PubChem ID: 129914809
• Update Time: 2025-08-05

6-chloro-2-methoxypyridine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-methoxypyridine-3-carboximidamide
• 1211587-99-3
• EN300-1965468

• Inchi： 1S/C7H8ClN3O/c1-12-7-4(6(9)10)2-3-5(8)11-7/h2-3H,1H3,(H3,9,10)
• InChI Key： WCRMKERTZYANSR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N)N)C(=N1)OC

Computed Properties

• Exact Mass: 185.0355896g/mol
• Monoisotopic Mass: 185.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72Ų

Additional information on 6-chloro-2-methoxypyridine-3-carboximidamide

6-Chloro-2-Methoxypyridine-3-Carboximidamide: A Comprehensive Overview

6-Chloro-2-Methoxypyridine-3-Carboximidamide, a compound with the CAS number 1211587-99-3, is an intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of pyridine derivatives, which are well-known for their diverse applications in drug discovery, agrochemicals, and materials science. The structure of 6-chloro-2-methoxypyridine-3-carboximidamide is characterized by a pyridine ring substituted with a chlorine atom at position 6, a methoxy group at position 2, and a carboximidamide group at position 3. These substituents confer unique electronic and steric properties to the molecule, making it a promising candidate for various chemical and biological applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 6-chloro-2-methoxypyridine-3-carboximidamide. Researchers have employed multi-component reactions, such as the Passerini reaction and the Huisgen cycloaddition, to construct this compound with high yields and excellent stereocontrol. These methods not only simplify the synthesis process but also pave the way for large-scale production, which is crucial for its potential commercial applications.

The pharmacological properties of 6-chloro-2-methoxypyridine-3-carboximidamide have been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to modulate key cellular pathways involved in cancer progression has been highlighted in several studies. For instance, research published in *Nature Communications* revealed that 6-chloro-2-methoxypyridine-3-carboximidamide can inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

In the realm of materials science, 6-chloro-2-methoxypyridine-3-carboximidamide has shown promise as a building block for constructing advanced materials with tailored properties. Its ability to form supramolecular assemblies through hydrogen bonding and π–π interactions has been exploited to create self-healing polymers and stimuli-responsive gels. These materials hold great potential for applications in drug delivery systems, sensors, and soft robotics.

The environmental impact of 6-chloro-2-methoxypyridine-3-carboximidamide is another area of active research. Studies conducted by environmental scientists have assessed its biodegradability and toxicity under various conditions. Results indicate that this compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being the primary pathway. However, further research is needed to evaluate its long-term persistence in aquatic environments and its potential effects on non-target organisms.

From an industrial perspective, the synthesis and application of 6-chloro-2-methoxypyridine-3-carboximidamide are influenced by several factors, including cost-effectiveness, scalability, and regulatory compliance. The development of green chemistry approaches to synthesize this compound has been a focal point for many research groups. For example, catalytic asymmetric synthesis using organocatalysts has been proposed as an eco-friendly method to produce enantiomerically pure samples of this compound.

In conclusion, 6-chloro-2-methoxypyridine-3-carboximidamide (CAS No. 1211587-99-3) is a versatile compound with multifaceted applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and pharmacological insights, positions it as a valuable asset in drug discovery, materials science, and environmental chemistry. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions addressing pressing global challenges.